2-{1,2,2,2-Tetrafluoro-1-[1,1,2,3,3,3-hexafluoro-2-(heptafluoropropoxy)propoxy]ethyl}-1H-benzimidazole

• IUPAC Name: 2-[1,2,2,2-tetrafluoro-1-[1,1,2,3,3,3-hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propoxy]ethyl]-1H-benzimidazole
• InChI: InChI=1S/C15H5F17N2O2/c16-8(11(20,21)22,7-33-5-3-1-2-4-6(5)34-7)35-15(31,32)10(19,13(26,27)28)36-14(29,30)9(17,18)12(23,24)25/h1-4H,(H,33,34)
• InChI Key: HPWPTXMMPBCRFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C(C(F)(F)F)(OC(C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)(F)F)F
• Molecular Formula: C15H5F17N2O2
• DSSTOX Substance ID: DTXSID80508892
• Molecular Weight: 568.18 g/mol
• CAS No.: 76145-90-9

Description

2-{1,2,2,2-Tetrafluoro-1-[1,1,2,3,3,3-hexafluoro-2-(heptafluoropropoxy)propoxy]ethyl}-1H-benzimidazole is a useful research compound. Its molecular formula is C15H5F17N2O2 and its molecular weight is 568.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis Techniques and Methods

  • Vasilyeva, Karimova, and Slavich (2010) developed an efficient method for synthesizing various fluorine-containing benzimidazoles, including 2-(1,2,2,2-tetrafluoroethyl)benzimidazole. This method involves the reaction of o-phenylenediamine with hexafluoropropene in the presence of diethylamine or dimethylamine in ethyl acetate (Vasilyeva, Karimova, & Slavich, 2010).

• Chemical Reactions and Properties

  • Furin et al. (2000) explored the reactions of 1,1,2-trifluoro-2-hexafluoro-2′-(heptafluoropropoxy)-propoxyethylene with amines and alcohols, leading to various fluoro-containing compounds and highlighting the versatility of such fluorochemicals in different solvent systems (Furin et al., 2000).
  • Goryaeva, Burgart, and Saloutin (2010) demonstrated cyclization pathways in the synthesis of pyrimido[1,2-a]benzimidazoles from ethyl 2-ethoxymethylidene-3-oxo-3-(polyfluoroalkyl)propionates, which are relevant in understanding the complex reactions involving benzimidazole derivatives (Goryaeva, Burgart, & Saloutin, 2010).

• Biological Applications and Interactions

  • Wen et al. (2010) investigated poly(ethylene–vinyl acetate) films with a fluorinated surface structure, including compounds related to 2-{1,2,2,2-tetrafluoro-1-[1,1,2,3,3,3-hexafluoro-2-(heptafluoropropoxy)propoxy]ethyl}-1H-benzimidazole, showing potential biomedical applications due to their biocompatibility (Wen et al., 2010).
  • Anup Paul et al. (2015) synthesized benzimidazole-based Schiff base copper(II) complexes and studied their DNA binding and cytotoxicity, demonstrating the potential therapeutic applications of benzimidazole derivatives (Anup Paul et al., 2015).

• Material Science and Engineering Applications

  • The study by Raouafi et al. (2005) on N-[1-(N,N,N′,N′-tetramethylphosphoramidoyl)-1H-benzimidazol-2-yl]-proponimidic ethyl ester illustrates the structural versatility and potential applications of benzimidazole derivatives in materials science (Raouafi et al., 2005).